Cas no 4337-47-7 (6-methyl-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 6-methyl-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 4337-47-7
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 1515603
• PubChem ID: 96023
• Update Time: 2025-04-21

6-methyl-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,2-benzothiazol-3-one
• 6-Methyl-1,2-benzisothiazolin-3-one
• NSC48653
• AC1Q6DV3
• 6-Methyl-3-oxo-2,3-dihydro-1,2-benzisothiazol
• AC1L3VLL
• 6-methyl-1,2-benzothiazol-3(2h)-one
• 6-methyl-benzo[d]isothiazol-3-one
• 1,2-Benzothiazolin-3-one, 6-methyl-
• BRN 0637993
• 6-Methyl-1,2-benzisothiazolone
• 6-methylbenzisothiazol-3(2H)-one
• 6-methylbenzo[d]isothiazol-3(2H)-one
• 6-methyl-2,3-dihydro-1,2-benzothiazol-3-one
• NSC-48653
• EN300-1117703
• 1,2-Benzothiazolin-3-one,6-methyl-
• CHEMBL2004221
• MFCD01659020
• NSC 48653
• SCHEMBL11737600
• DTXSID50195834
• NCI60_004158
• G64711
• DB-242825
• 4337-47-7
• SY295883

• MDL： MFCD01659020
• Inchi： 1S/C8H7NOS/c1-5-2-3-6-7(4-5)11-9-8(6)10/h2-4H,1H3,(H,9,10)
• InChI Key： MKOBQYYGSDGUMU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1
• LogP: 1.89800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles